Cas no 53414-34-9 (Urea,N-methyl-N'-(2-nitrophenyl)-)

• Product Name: Urea,N-methyl-N'-(2-nitrophenyl)-
• CAS No: 53414-34-9
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 381416
• PubChem ID: 303029
• Update Time: 2025-04-19

Urea,N-methyl-N'-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-methyl-N'-(2-nitrophenyl)-
• 1-methyl-3-(2-nitrophenyl)urea
• NSC190803
• 53414-34-9
• NSC-190803
• SCHEMBL13628346
• DTXSID30307357

• Inchi： 1S/C8H9N3O3/c1-9-8(12)10-6-4-2-3-5-7(6)11(13)14/h2-5H,1H3,(H2,9,10,12)
• InChI Key： KCOLNOFMUIWWEY-UHFFFAOYSA-N
• SMILES： O=C(NC)NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.06447
• Monoisotopic Mass: 195.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.363
• Boiling Point: 313.8°C at 760 mmHg
• Flash Point: 143.6°C
• Refractive Index: 1.625
• PSA: 84.27